Cas no 103711-16-6 (Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate)

Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate is a chiral pyrrolidine derivative featuring a propargyl substitution at the nitrogen position and a methyl ester group at the C-2 position. This compound serves as a valuable intermediate in organic synthesis, particularly in the preparation of bioactive molecules and asymmetric catalysts. The (2S) stereochemistry ensures enantioselective reactivity, making it useful for constructing stereochemically defined frameworks. Its propargyl group offers versatility for click chemistry applications, such as copper-catalyzed azide-alkyne cycloadditions (CuAAC). The methyl ester functionality facilitates further derivatization via hydrolysis or transesterification. This compound is typically employed in pharmaceutical research and fine chemical synthesis due to its structural flexibility and synthetic utility.
Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate structure
103711-16-6 structure
Product Name:Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate
CAS No:103711-16-6
MF:C9H13NO2
MW:167.205022573471
MDL:MFCD29991645
CID:1142364
PubChem ID:122163894
Update Time:2025-05-19

Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate Chemical and Physical Properties

Names and Identifiers

    • L-Proline, 1-(2-propynyl)-, methyl ester
    • Z1218043978
    • methyl (2S)-1-prop-2-ynylpyrrolidine-2-carboxylate
    • methyl(2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
    • 103711-16-6
    • methyl (2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
    • EN300-269663
    • G41937
    • Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate
    • MDL: MFCD29991645
    • Inchi: 1S/C9H13NO2/c1-3-6-10-7-4-5-8(10)9(11)12-2/h1,8H,4-7H2,2H3/t8-/m0/s1
    • InChI Key: NTRNTMCVMHUZEA-QMMMGPOBSA-N
    • SMILES: O(C)C([C@@H]1CCCN1CC#C)=O

Computed Properties

  • Exact Mass: 167.094628657g/mol
  • Monoisotopic Mass: 167.094628657g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 3
  • Complexity: 216
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.8
  • Topological Polar Surface Area: 29.5Ų

Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
M333845-10mg
Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6
10mg
$ 50.00 2022-06-02
TRC
M333845-50mg
Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6
50mg
$ 160.00 2022-06-02
TRC
M333845-100mg
Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6
100mg
$ 230.00 2022-06-02
Chemenu
CM464811-100mg
methyl (2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6 95%+
100mg
$152 2023-01-05
Chemenu
CM464811-250mg
methyl (2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6 95%+
250mg
$205 2023-01-05
Chemenu
CM464811-500mg
methyl (2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6 95%+
500mg
$363 2023-01-05
Chemenu
CM464811-1g
methyl (2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6 95%+
1g
$508 2023-01-05
Enamine
EN300-269663-0.05g
methyl (2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6 95.0%
0.05g
$84.0 2025-03-20
Enamine
EN300-269663-0.1g
methyl (2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6 95.0%
0.1g
$124.0 2025-03-20
Enamine
EN300-269663-0.25g
methyl (2S)-1-(prop-2-yn-1-yl)pyrrolidine-2-carboxylate
103711-16-6 95.0%
0.25g
$178.0 2025-03-20

Additional information on Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate

Recent Advances in the Application of Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate (CAS: 103711-16-6) in Chemical Biology and Pharmaceutical Research

Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate (CAS: 103711-16-6) is a chiral pyrrolidine derivative that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound, characterized by its propargyl group and ester functionality, serves as a key intermediate in the synthesis of bioactive molecules and as a building block for drug discovery. Recent studies have explored its utility in click chemistry, asymmetric synthesis, and the development of novel therapeutics targeting various diseases.

One of the most notable applications of Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate is its role in copper-catalyzed azide-alkyne cycloaddition (CuAAC), a cornerstone of click chemistry. Researchers have leveraged its propargyl group to facilitate the rapid and efficient synthesis of triazole-linked conjugates, which are widely used in bioconjugation, drug delivery, and the development of chemical probes. A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's efficacy in generating triazole-based inhibitors for protease enzymes, highlighting its potential in antiviral and anticancer drug development.

In addition to its click chemistry applications, Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate has been employed as a chiral auxiliary in asymmetric synthesis. Its rigid pyrrolidine ring and ester moiety provide excellent stereocontrol in the formation of carbon-carbon and carbon-heteroatom bonds. A recent report in Organic Letters detailed its use in the enantioselective synthesis of β-amino acids, which are critical components of peptidomimetics and therapeutic peptides. The study achieved high enantiomeric excess (ee > 95%) and underscored the compound's utility in constructing complex molecular architectures.

Beyond synthetic applications, Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate has shown promise in drug discovery. Its structural features make it a valuable scaffold for the design of small-molecule modulators of protein-protein interactions (PPIs). A 2024 study in ACS Chemical Biology identified derivatives of this compound as potent inhibitors of the PD-1/PD-L1 immune checkpoint, a target of immense interest in oncology. The researchers utilized structure-activity relationship (SAR) studies to optimize the compound's binding affinity, yielding lead candidates with nanomolar potency.

Despite these advancements, challenges remain in the large-scale production and derivatization of Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate. Recent efforts have focused on developing greener synthetic routes, such as biocatalytic methods, to improve yield and reduce environmental impact. A 2023 Green Chemistry publication highlighted an enzymatic approach using lipases to achieve the enantioselective synthesis of this compound under mild conditions, offering a sustainable alternative to traditional chemical methods.

In conclusion, Methyl (2S)-1-(Prop-2-yn-1-yl)pyrrolidine-2-carboxylate (CAS: 103711-16-6) continues to be a pivotal molecule in chemical biology and pharmaceutical research. Its multifaceted applications—from click chemistry to drug discovery—underscore its importance as a versatile building block. Future research is expected to explore its potential in emerging areas such as targeted protein degradation and covalent drug design, further solidifying its role in advancing therapeutic innovation.

Recommended suppliers
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Jiangsu Kolod Food Ingredients Co.,ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Kolod Food Ingredients Co.,ltd
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Zouping Mingyuan Import and Export Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Zouping Mingyuan Import and Export Trading Co., Ltd
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.